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Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622

Abstract: This document provides a comprehensive technical overview of the atomic structure
and electron configuration of Promethium-147 (14’Pm), a significant radioactive isotope of the
element Promethium. It is intended for researchers, scientists, and professionals in drug
development who require detailed information on the fundamental properties of this lanthanide
series element. The guide summarizes key quantitative data, outlines experimental
methodologies for structural determination, and includes visualizations of atomic structure and
decay pathways to facilitate a deeper understanding.

Fundamental Atomic Properties of Promethium-147

Promethium (Pm) is a chemical element with the atomic number 61.[1][2][3] All of its isotopes
are radioactive.[1][3] The isotope Promethium-147 is of particular interest due to its
applications as a beta radiation source.[4][5] The nucleus of a Promethium-147 atom contains
61 protons and 86 neutrons.[6] A neutral atom of 14*’Pm possesses 61 electrons to balance the
nuclear charge.

The fundamental atomic properties of Promethium-147 are summarized in the table below.
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Property Value

Atomic Number (2) 61[2][3][6][7]

Mass Number (A) 147

Number of Protons 61[2][3][6]

Number of Neutrons 86[6]

Number of Electrons 61[2][8]

Atomic Mass 146.9151385 u[9][10]
Series Lanthanide[2][3][5]
Period 6[2][3][5]

Electron Configuration and Shell Structure

As a member of the lanthanide series, Promethium's electron configuration is characterized by
the filling of the 4f orbital. The ground state electron configuration for Promethium is [Xe] 4>
6s2.[1][2][3][4][5][8] This notation indicates that the electron arrangement is equivalent to that of
the noble gas Xenon (Xe), with additional electrons occupying the 4f and 6s orbitals. The
electrons in the outermost shells, particularly the 4f> and 6s2 electrons, are the valence
electrons that determine its chemical properties.[2]

The distribution of Promethium's 61 electrons across the principal energy shells is detailed
below.
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Shell (n) Number of Electrons
1 (K) 2[2][5]18]

2(L) 8[2][>][8]

3 (M) 18[2][5][8]

4 (N) 23[2][5](8]

5 (0) 8[2][5](8]

6 (P) 2[2][5][8]

Chemically, Promethium typically exhibits a stable +3 oxidation state, which is common among
lanthanides.[1][2][8] This is achieved by losing the two 6s electrons and one 4f electron.

Visualized Atomic Structure

The relationship between the nucleus and the electron shells of Promethium-147 can be
represented schematically. The following diagram illustrates this structure, showing the
composition of the nucleus and the population of each electron shell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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